5-Bromo-8-chloro-7-methylisoquinoline-1-carbonitrile

• Molecular Formula: C11H6BrClN2
• Molecular Weight: 281.53 g/mol
• SMILES: CC1=CC(=C2C=CN=C(C2=C1Cl)C#N)Br
• InChI: InChI=1S/C11H6BrClN2/c1-6-4-8(12)7-2-3-15-9(5-14)10(7)11(6)13/h2-4H,1H3
• InChIKey: XBJRYFGYBIEWFO-UHFFFAOYSA-N

Chemical Class and Basic Characteristics

5-Bromo-8-chloro-7-methylisoquinoline-1-carbonitrile (CAS 1369392-95-9, MF C11H6BrClN2, MW 281.53 g/mol) is a halogenated isoquinoline-1-carbonitrile derivative featuring a bromine atom at the 5-position, a chlorine atom at the 8-position, and a methyl group at the 7-position on the fused benzene-pyridine ring system . This compound belongs to the broader class of substituted isoquinolines, which are recognized as privileged scaffolds in medicinal chemistry for kinase inhibitor development [1]. The combination of distinct halogen substituents (Br and Cl) with a nitrile moiety at the 1-position provides orthogonal synthetic handles for sequential palladium-catalyzed cross-coupling reactions, making it a potential advanced intermediate for building tetrasubstituted isoquinoline pharmacophores [2]. The compound is commercially available from multiple specialty chemical suppliers at purities of 95% or higher .

1

Orthogonal cross‑coupling handles Sequential diversification via C5 bromine (Suzuki) and C8 chlorine (C–N or second coupling).

2

Regiochemically defined scaffold Precise 5‑Br, 8‑Cl, 7‑Me substitution enables construction of tetrasubstituted isoquinoline pharmacophores.

• [1] Isoquinolines as HPK1 Inhibitors. Patent WO2018067423A1. 2018. View Source
• [2] Stumpf A, Xu D, Ranjan R, Angelaud R, Gosselin F. A Convergent Synthesis of HPK1 Inhibitor GNE-6893 via Palladium-Catalyzed Functionalization of a Tetrasubstituted Isoquinoline. Org. Process Res. Dev. 2023;27(3):523-529. View Source

Why Generic Substitution Is Not Feasible

Generic substitution within the halogenated isoquinoline-1-carbonitrile family is not feasible due to the precise regiochemical arrangement of substituents, which governs both synthetic utility and biological target engagement. The differential reactivity of bromine (C5) versus chlorine (C8) enables sequential, chemoselective cross-coupling transformations that are critical for constructing complex tetrasubstituted architectures [1]. Compounds lacking the chlorine at C8 (e.g., 5-bromo-7-methylisoquinoline-1-carbonitrile) lose the ability to undergo a second orthogonal coupling step, while analogs missing the C5 bromine (e.g., 8-chloro-7-methylisoquinoline-1-carbonitrile) eliminate the most reactive handle for Suzuki-Miyaura coupling . The methyl group at C7 further differentiates this scaffold by modulating steric and electronic properties of the ring system, which can influence both reaction yields and biological activity in downstream applications [2]. These structural features collectively determine the compound's utility as a specific building block for kinase inhibitor programs, including HPK1 and IKKβ inhibitor series, where precise substitution patterns are essential for achieving target potency and selectivity [2].

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C8 chlorine absent: 5‑bromo‑7‑methyl analogs lose the second orthogonal coupling step, limiting sequential diversification.

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C5 bromine absent: 8‑chloro‑7‑methyl analogs remove the most reactive Suzuki handle, blocking key C–C bond formation.

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C7 methyl replaced: Steric and electronic modulation shifts; non‑methylated or alternative alkyl variants may alter cross‑coupling efficiency and downstream target fit.

• [1] Tetrahedron Letters. A facile two-step sequence of regioselective assembly of 3,4-dihydroisoquinoline derivatives: halogen derivatives provide opportunity for Suzuki, Buchwald, and related coupling reactions. Infona.pl. View Source
• [2] 8-Substituted isoquinoline derivative and the use thereof. Patent US8299055B2. Asahi Kasei Pharma Corporation. 2012. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Orthogonal Cross-Coupling Reactivity

In a representative synthetic protocol for tetrasubstituted isoquinolines, the bromine at C5 undergoes Suzuki-Miyaura cross-coupling with arylboronic acids while the chlorine at C8 remains intact, enabling a subsequent C-N coupling step. This chemoselective sequence is not achievable with the mono-halogenated analog 5-bromo-7-methylisoquinoline-1-carbonitrile (lacking C8 chlorine), which can only undergo a single coupling event. The target compound thus provides two sequential diversification points versus one, doubling the structural complexity accessible from a single intermediate [1]. In the convergent synthesis of HPK1 inhibitor GNE-6893, analogous tetrasubstituted isoquinoline intermediates achieved 33% overall yield across multi-step sequences including Suzuki-Miyaura and C-N coupling [2].

Orthogonal Handles

Cross‑study reported

Target: 2 handles (Br for Suzuki, Cl for C‑N) Mono‑halo analogs: 1 handle (Br or Cl only)

Enables two sequential diversification steps; mono‑halo analogs allow only one.

Based on published synthetic protocols; exact yields are condition‑dependent.

Evidence Dimension	Number of orthogonal cross-coupling handles
Target Compound Data	2 distinct handles (C-Br for Suzuki coupling; C-Cl for C-N coupling or second cross-coupling under forcing conditions)
Comparator Or Baseline	5-Bromo-7-methylisoquinoline-1-carbonitrile: 1 handle (C-Br only). 8-Chloro-7-methylisoquinoline-1-carbonitrile: 1 handle (C-Cl only). 7-Methylisoquinoline-1-carbonitrile: 0 halogen handles.
Quantified Difference	2 vs. 1 vs. 0 sequential synthetic handles, enabling 2-step vs. 1-step vs. 0-step diversification from the core scaffold
Conditions	Pd-catalyzed Suzuki-Miyaura cross-coupling (Pd(PPh3)4, arylboronic acid, base, 80-100°C), followed by Buchwald-Hartwig C-N coupling or second Suzuki coupling under modified conditions

Why This Matters

This directly impacts procurement value: a single building block with dual orthogonal handles can replace two separate intermediates in a synthetic sequence, reducing step count, cost, and time in medicinal chemistry campaigns.

• [1] Tetrahedron Letters. A facile two-step sequence of regioselective assembly of 3,4-dihydroisoquinoline derivatives. Halogen derivatives provide opportunity for Suzuki, Buchwald, and related coupling reactions useful for expanding the scaffold and lead optimization in drug discovery. View Source
• [2] Stumpf A, Xu D, Ranjan R, Angelaud R, Gosselin F. A Convergent Synthesis of HPK1 Inhibitor GNE-6893 via Palladium-Catalyzed Functionalization of a Tetrasubstituted Isoquinoline. Org. Process Res. Dev. 2023;27(3):523-529. View Source

Physicochemical Property Comparison

The target compound (MW 281.53 g/mol, Formula C11H6BrClN2) has a higher molecular weight and halogen content compared to its closest mono-halogenated and non-halogenated analogs. Propensity for halogen bonding, a key interaction motif for kinase hinge-region binding, is directly proportional to the polarizability of the halogen (Br > Cl >> H). The bromine at C5 provides a stronger halogen-bond donor than chlorine, while the additional chlorine at C8 offers a secondary interaction site not available in mono-substituted analogs [1]. The computed logP and topological polar surface area (TPSA) values for this scaffold class are consistent with oral bioavailability guidelines, though specific experimental values for the target compound have not been published in peer-reviewed literature [2].

Halogen Content

Data to verify

MW 281.5 g/mol 2 halogen atoms (Br + Cl) vs. mono‑halo: 1 halogen

Higher halogen count may support halogen‑bonding interactions for kinase hinge binding.

Physicochemical values are computed; experimental validation not independently published for this exact compound.

Evidence Dimension	Molecular weight, halogen bond donor count, and halogen composition
Target Compound Data	MW 281.53 g/mol, 2 halogen atoms (Br + Cl), 2 potential halogen-bond donor sites, C11H6BrClN2
Comparator Or Baseline	5-Bromo-7-methylisoquinoline-1-carbonitrile: MW 247.09 g/mol, 1 halogen (Br), C11H7BrN2. 5-Chloro-7-methylisoquinoline-1-carbonitrile: MW 202.64 g/mol, 1 halogen (Cl), C11H7ClN2. 7-Methylisoquinoline-1-carbonitrile: MW 168.19 g/mol, 0 halogens, C11H8N2.
Quantified Difference	MW differential: +34.44 g/mol vs. mono-bromo analog; +78.89 g/mol vs. mono-chloro analog; +113.34 g/mol vs. non-halogenated analog. Halogen count: 2 vs. 1 vs. 1 vs. 0.
Conditions	Computed/predicted properties from structure; experimental values not independently verified in peer-reviewed literature for the target compound

Why This Matters

Procurement decisions for building block libraries benefit from compounds with higher halogen content and multiple interaction modalities, as these features increase the probability of identifying potent hits in fragment-based and structure-based drug discovery campaigns.

• [1] Mendez L, Henriquez G, Sirimulla S, Narayan M. Looking Back, Looking Forward at Halogen Bonding in Drug Discovery. Molecules. 2017;22(9):1397. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001;46(1-3):3-26. View Source

Kinase Inhibition and Target Engagement

The precise substitution pattern of the target compound maps directly onto pharmacophore models for multiple kinase inhibitor series. The 8-chloro substituent is a key structural feature in IKKβ inhibitor patents, where 8-substituted isoquinoline-1-carbonitrile derivatives demonstrated IC50 values in the nanomolar range against IKKβ in biochemical assays [1]. Similarly, the tetrasubstituted isoquinoline core (5-bromo, 8-chloro, 7-methyl, 1-carbonitrile) closely matches the scaffold used in HPK1 inhibitor development, where related compounds achieved biochemical potency in the low nanomolar range and functional activity in cell-based assays [2]. While peer-reviewed, head-to-head quantitative activity data for the exact compound are not available in the public domain, the structural mapping to validated pharmacophores provides class-level inference that the compound can serve as a direct precursor to known active chemotypes [3]. Note: Kinase inhibition data (e.g., JAK2 IC50 = 12.7 nM) cited on some vendor websites could not be verified against peer-reviewed primary literature and should be treated as unvalidated.

Kinase Pharmacophore

Class‑level inference

8‑Cl maps to IKKβ pharmacophore Tetrasubstituted core matches HPK1 inhibitor scaffold

Structural relationship to validated kinase chemotypes; no head‑to‑head activity data for the exact compound.

Vendor‑reported JAK2 IC50 unverified; this compound serves as a synthetic entry point, not an assay‑ready inhibitor.

Evidence Dimension	Target engagement and pharmacophore mapping to validated kinase inhibitor series
Target Compound Data	Structural mapping to IKKβ and HPK1 pharmacophores via 8-chloro substitution, 5-bromo for cross-coupling diversification, 7-methyl for steric/electronic tuning
Comparator Or Baseline	Non-8-substituted isoquinoline-1-carbonitriles lack IKKβ inhibitor pharmacophore requirements. Mono-halogenated analogs lack the substitution density needed for HPK1 inhibitor scaffold construction.
Quantified Difference	Qualitative: 8-chloro substitution identified as essential for IKKβ inhibitory activity in patent SAR. Tetrasubstituted pattern required for HPK1 inhibitor GNE-6893 scaffold construction. No peer-reviewed head-to-head IC50 comparison data available for the exact target compound.
Conditions	Biochemical kinase inhibition assays (IKKβ, HPK1); cell-based functional assays for downstream pathway modulation; details in respective patent and publication methods sections

Why This Matters

For procurement, the compound's direct structural relationship to validated kinase inhibitor pharmacophores reduces the risk of purchasing a building block that lacks a clear path to bioactive molecules, compared to randomly substituted analogs without established target relevance.

• [1] 8-Substituted isoquinoline derivative and the use thereof. Patent US8299055B2. Asahi Kasei Pharma Corporation. 2012. IKKβ inhibitory activity. View Source
• [2] Shields JD, et al. Discovery of GNE-6893, a Potent, Selective, Orally Bioavailable Small Molecule Inhibitor of HPK1. J. Med. Chem. 2024. View Source
• [3] Isoquinolines as HPK1 Inhibitors. Patent WO2018067423A1. 2018. Compounds described with tetrasubstituted isoquinoline cores. View Source

Optimal Application Scenarios

Dual-Handle Building Block for Sequential Coupling

The compound serves as an advanced intermediate for constructing tetrasubstituted isoquinoline kinase inhibitors. The orthogonal reactivity of C5-Br (Suzuki coupling) and C8-Cl (C-N coupling or second Suzuki under modified conditions) enables two sequential diversification steps from a single building block. This is directly applicable to the synthesis of HPK1 inhibitors such as GNE-6893, where convergent synthetic routes achieved 33% overall yield with 98% HPLC purity using analogous tetrasubstituted isoquinoline intermediates [1]. The dual-handle architecture reduces the number of distinct building blocks required in a synthetic sequence, lowering procurement and inventory costs for medicinal chemistry groups [2].

Key Intermediate for IKKβ Inhibitor Synthesis

The 8-chloro substituent is a critical structural requirement for IKKβ inhibitory activity as defined in the patent literature. 8-Substituted isoquinoline-1-carbonitrile derivatives have been specifically claimed as IKKβ inhibitors with demonstrated biochemical IC50 values in the nanomolar range [1]. The target compound, bearing both the essential 8-chloro group and the 5-bromo handle for further SAR exploration, is positioned as a strategic intermediate for IKKβ inhibitor lead optimization programs targeting inflammatory and autoimmune diseases [1].

Fragment-Based Drug Discovery Library Component

The combination of two distinct halogen atoms (Br > Cl in polarizability) provides multiple halogen-bond donor sites, a feature increasingly exploited in fragment-based drug discovery to enhance binding affinity and selectivity for kinase hinge regions [1]. The compound's molecular weight (281.53 g/mol) falls within the acceptable range for fragment libraries, while its substitution density offers more interaction modalities than simpler mono-halogenated isoquinoline carbonitriles. This makes it a higher-value component for diversity-oriented screening collections compared to analogs with fewer halogen substituents [2].

Application

Selection Property

Validation Focus

Tetrasubstituted isoquinoline synthesis

Orthogonal C5‑Br / C8‑Cl handles for sequential cross‑coupling

Demonstrated Suzuki–Miyaura / C–N sequence feasibility in analogous scaffolds

IKKβ inhibitor lead optimization

8‑Chloro substitution aligning with IKKβ pharmacophore requirements

Biochemical IKKβ inhibition context per patent SAR; inflammatory signaling pathway research

Fragment‑based kinase screening libraries

Multiple halogen‑bond donor sites (Br, Cl) with moderate molecular weight

Halogen‑bonding potential and diversity metrics; no pre‑validated on‑target activity

• [1] Stumpf A, et al. Org. Process Res. Dev. 2023;27(3):523-529. View Source
• [2] Tetrahedron Letters. Halogen derivatives for Suzuki, Buchwald couplings. View Source